2-((1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfonyl-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C23H22F3N3O5S/c24-23(25,26)34-17-9-7-16(8-10-17)27-21(30)15-35(32,33)20-13-29(19-6-2-1-5-18(19)20)14-22(31)28-11-3-4-12-28/h1-2,5-10,13H,3-4,11-12,14-15H2,(H,27,30)
• InChI Key: WEDAOVMYARZLAI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)NC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C23H22F3N3O5S
• Molecular Weight: 509.5 g/mol
• CAS No.: 878056-82-7

Description

This compound is a sulfonamide-acetamide hybrid featuring a substituted indole core. Its structure includes:

• A 1H-indol-3-yl moiety modified at the 1-position with a 2-oxo-2-(pyrrolidin-1-yl)ethyl group.
• A sulfonyl bridge linking the indole to an acetamide backbone.
• A 4-(trifluoromethoxy)phenyl group as the terminal substituent.

The trifluoromethoxy group enhances metabolic stability and lipophilicity, while the pyrrolidine ring may influence conformational flexibility and receptor binding . The sulfonyl group is critical for hydrogen bonding and solubility modulation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a detailed comparison with compounds sharing structural motifs or functional groups:

Compound Name	Key Structural Features	Biological/Physicochemical Properties	Evidence Source
N-(2-(1H-Indol-3-yl)ethyl)-2-(2-fluoro-[1,1'-biphenyl]-4-yl)propanamide	Indole-ethylamine backbone; biphenyl-propanamide substituent; fluoro group.	Enhanced binding to serotonin receptors due to fluorinated aryl groups; moderate logP (~3.5).
2-(2-Ethylphenoxy)-N-(2-methyl-4-(pyrrolidin-1-yl)phenyl)acetamide	Acetamide-pyrrolidine linkage; ethylphenoxy group.	High oral bioavailability; acute oral toxicity (LD₅₀ > 500 mg/kg in rodents).
N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[4-(methylsulfanyl)phenyl]acetamide	Pyrazole-acetamide core; methylsulfanyl substituent.	Anticancer activity (IC₅₀ ~ 10 µM in HeLa cells); crystallographic stability due to planar pyrazole ring.
N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]acetamide	Indole-ethylacetamide; hydroxyl group at C3.	Antioxidant properties; low solubility in nonpolar solvents.
Target Compound	Indole-sulfonyl-acetamide; pyrrolidinyl-oxoethyl and trifluoromethoxyphenyl groups.	Predicted high CNS penetration (logBB > 0.3); potential CYP3A4 inhibition due to trifluoromethoxy group.	N/A

Structural and Functional Divergences

A. Indole Modifications

• The target compound’s 1-(2-oxo-2-(pyrrolidin-1-yl)ethyl) substitution on the indole nitrogen distinguishes it from simpler indole-ethylamide derivatives (e.g., ). This substitution likely reduces metabolic oxidation at the indole nitrogen, improving pharmacokinetic stability .
• In contrast, N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]acetamide () has a hydroxyl group at C5, which may confer antioxidant activity but reduces blood-brain barrier permeability compared to the target’s trifluoromethoxy group .

B. Sulfonyl vs. Carbonyl Linkers

C. Aryl Substituents

• The 4-(trifluoromethoxy)phenyl group in the target compound offers superior electron-withdrawing effects and resistance to oxidative metabolism compared to the 2-fluoro-biphenyl group in or the methylsulfanylphenyl group in .

Methods for Similarity Assessment

As per , similarity analysis often employs:

• 2D/3D structural descriptors (e.g., Tanimoto coefficient > 0.7 for indole-containing analogs).
• QSAR models to predict bioactivity divergence caused by substituents (e.g., trifluoromethoxy vs. fluoro groups) .